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Mechanism of Action

Boscalid is a systemic fungicide that inhibits spore germination, germ tube elongation, and other fungal

growth stages [1]. Its specific biochemical action is as follows:
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Boscalid binds to the ubiquinone-binding site of the succinate dehydrogenase (SDH) enzyme, which is part

of the mitochondrial electron transport chain (Complex II) [2]. By occupying this site, it blocks the

reduction of ubiquinone, disrupting both the electron transport chain and the tricarboxylic acid (Krebs)

cycle. This leads to a severe reduction in cellular energy (ATP) production, ultimately inhibiting fungal

growth and development [1].

Applications and Usage

Boscalid controls a wide range of fungal diseases across numerous crops [1] [2]. It is a foliar-applied

fungicide with preventive and some therapeutic properties, offering good rainfastness and persistence [1].

Category Details

Target Crops Fruits (grapes, strawberries, cherries, stone fruits), vegetables, oilseed rape, cereals,

turf, and ornamentals [1] [2] [3].

Target
Diseases

Gray mold (Botrytis cinerea), powdery mildew, sclerotinia rot (e.g., Sclerotinia
sclerotiorum), brown patch, dollar spot, leaf spots (e.g., Alternaria spp.), and many
others [1] [2] [4].

Formulations Sold as single-active products (e.g., Endura) and in pre-mixed formulations, most
commonly with pyraclostrobin (a QoI fungicide, FRAC Group 11) [1] [2] [5].

Resistance and Management

Fungi can develop resistance to SDHI fungicides like boscalid through point mutations in the genes

encoding the SDH enzyme subunits (SdhB, SdhC, SdhD) [6] [7] [8]. Key management strategies include [5]:

Rotation: Rotate boscalid with fungicides from different FRAC groups (e.g., Group 3, 11).
Mixtures: Use pre-mixed products with multiple modes of action (e.g., boscalid + pyraclostrobin).

Application Limits: Limit to 2-3 applications per crop cycle.
Monitoring: Conduct pre- and post-application resistance monitoring.
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Toxicology and Ecotoxicology

Mammalian Toxicity: Low acute toxicity (rat oral LD₅₀ > 5,000 mg/kg). Not mutagenic, teratogenic, or
carcinogenic in studies. ADI established at 0.04 mg/kg bw [1].

Ecotoxicology: Moderately toxic to fish and some aquatic organisms. Poses risks to honeybees
upon exposure. It is very persistent in the environment [1] [2] [3].

Experimental Protocols

For researchers studying boscalid, common methodologies include sensitivity monitoring and resistance

mechanism investigation. The following workflow is adapted from recent studies [6] [7]:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/CASEN_188425-85-6.htm
https://www.chemicalbook.com/CASEN_188425-85-6.htm
https://en.wikipedia.org/wiki/Boscalid
https://www.sciencedirect.com/science/article/abs/pii/S0889157525010282
https://www.smolecule.com/products/s565657?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8464660/
https://www.mdpi.com/2223-7747/14/13/1941
https://www.smolecule.com/products/s565657?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Pathogen Isolation & Culture

2. In Vitro Sensitivity Assay

3. Data Analysis
(EC₅₀ Calculation)

Method: Leaf disc assay or
mycelial growth on amended agar

4. Resistance Level Classification

5. Molecular Characterization
(Sequencing sdhB/C/D)

6. Fitness Cost Assessment Detection: LAMP, PCR-RFLP,
or direct sequencing

Metrics: Mycelial growth, sporulation,
germination, virulence
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Available at: [https://www.smolecule.com/products/b565657#what-is-boscalid-fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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